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Introduction

Thp2 (THO complex protein 2) is a key component of the evolutionarily conserved THO
complex in Saccharomyces cerevisiae. The THO complex is an integral part of the larger
Transcription-Export (TREX) complex, which plays a crucial role in coupling mRNA
transcription, processing, and nuclear export. Understanding the protein-protein interactions of
Thp2 is vital for elucidating the mechanisms of gene expression and its regulation. Co-
immunoprecipitation (co-IP) followed by mass spectrometry (MS) is a powerful technique to
identify and quantify the interacting partners of a protein of interest within its native cellular
environment. These application notes provide a detailed protocol for the co-
immunoprecipitation of Thp2 and its interacting partners in yeast, along with methods for data
analysis and visualization of the interaction network.

Data Presentation: Thp2 Interaction Partners

Co-immunoprecipitation of a tagged Thp2 protein from yeast cell lysates, followed by mass
spectrometry, would be expected to enrich for other components of the THO and TREX
complexes. The following table summarizes the core interacting partners of Thp2, as
established by prior research, which would be the expected primary hits in a co-IP/MS
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experiment. Quantitative data from large-scale yeast interactome studies can provide further
evidence and relative abundance of these interactors.

Interacting Protein Complex Association Function

Transcription elongation,
Hprl THO Complex prevents transcription-

associated recombination.

Component of the THO
Mftl THO Complex complex, involved in

transcription elongation.

Scaffold protein of the THO

Tho2 THO Complex
complex.
RNA-dependent
Sub2 TREX Complex ATPase/helicase, involved in
MRNA splicing and export.
RNA-binding protein, acts as
Yral TREX Complex
an adaptor for mRNA export.
Component of the TREX
Tex1 TREX Complex
complex.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the interaction pathway of Thp2 within the TREX complex and
the experimental workflow for Thp2 co-immunoprecipitation.
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Thp2 Interaction Pathway within the TREX Complex
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Caption: Thp2 and its direct partners in the THO/TREX complex.
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Thp2 Co-Immunoprecipitation Workflow

Yeast Culture Expressing Tagged-Thp2

Cell Lysis (e.g., glass beads)

'

Clarification of Lysate (Centrifugation)

'

Incubation with Anti-Tag Antibody

'

Capture with Protein A/G Beads

'

Washing Steps (Remove non-specific binders)

'

Elution of Protein Complexes

Analysis (SDS-PAGE, Western Blot, Mass Spectrometry)
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 To cite this document: BenchChem. [Application Notes and Protocols for Analyzing Thp2
Protein Interactions with Co-Immunoprecipitation]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1575679#analyzing-thp2-protein-
interactions-with-co-ip]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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